Cas no 1021257-78-2 (3-(2-methylphenyl)-6-{4-[(Z)-2-phenylethenesulfonyl]piperazin-1-yl}pyridazine)
3-(2-methylphenyl)-6-{4-[(Z)-2-phenylethenesulfonyl]piperazin-1-yl}pyridazine Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-methylphenyl)-6-[4-[(Z)-2-phenylethenyl]sulfonylpiperazin-1-yl]pyridazine
- 3-(2-methylphenyl)-6-{4-[(Z)-2-phenylethenesulfonyl]piperazin-1-yl}pyridazine
- 1021257-78-2
- F5089-1611
- AKOS024496533
- (Z)-3-(4-(styrylsulfonyl)piperazin-1-yl)-6-(o-tolyl)pyridazine
-
- Inchi: 1S/C23H24N4O2S/c1-19-7-5-6-10-21(19)22-11-12-23(25-24-22)26-14-16-27(17-15-26)30(28,29)18-13-20-8-3-2-4-9-20/h2-13,18H,14-17H2,1H3/b18-13-
- InChI Key: KVDDXLMQFKKBFE-AQTBWJFISA-N
- SMILES: C1(C2=CC=CC=C2C)=NN=C(N2CCN(S(/C=C\C3=CC=CC=C3)(=O)=O)CC2)C=C1
Computed Properties
- Exact Mass: 420.16199719g/mol
- Monoisotopic Mass: 420.16199719g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 5
- Complexity: 663
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 74.8Ų
3-(2-methylphenyl)-6-{4-[(Z)-2-phenylethenesulfonyl]piperazin-1-yl}pyridazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5089-1611-2μmol |
3-(2-methylphenyl)-6-{4-[(Z)-2-phenylethenesulfonyl]piperazin-1-yl}pyridazine |
1021257-78-2 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5089-1611-5μmol |
3-(2-methylphenyl)-6-{4-[(Z)-2-phenylethenesulfonyl]piperazin-1-yl}pyridazine |
1021257-78-2 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5089-1611-10μmol |
3-(2-methylphenyl)-6-{4-[(Z)-2-phenylethenesulfonyl]piperazin-1-yl}pyridazine |
1021257-78-2 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5089-1611-20μmol |
3-(2-methylphenyl)-6-{4-[(Z)-2-phenylethenesulfonyl]piperazin-1-yl}pyridazine |
1021257-78-2 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5089-1611-1mg |
3-(2-methylphenyl)-6-{4-[(Z)-2-phenylethenesulfonyl]piperazin-1-yl}pyridazine |
1021257-78-2 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5089-1611-2mg |
3-(2-methylphenyl)-6-{4-[(Z)-2-phenylethenesulfonyl]piperazin-1-yl}pyridazine |
1021257-78-2 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5089-1611-3mg |
3-(2-methylphenyl)-6-{4-[(Z)-2-phenylethenesulfonyl]piperazin-1-yl}pyridazine |
1021257-78-2 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5089-1611-4mg |
3-(2-methylphenyl)-6-{4-[(Z)-2-phenylethenesulfonyl]piperazin-1-yl}pyridazine |
1021257-78-2 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5089-1611-5mg |
3-(2-methylphenyl)-6-{4-[(Z)-2-phenylethenesulfonyl]piperazin-1-yl}pyridazine |
1021257-78-2 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5089-1611-10mg |
3-(2-methylphenyl)-6-{4-[(Z)-2-phenylethenesulfonyl]piperazin-1-yl}pyridazine |
1021257-78-2 | 10mg |
$79.0 | 2023-09-10 |
3-(2-methylphenyl)-6-{4-[(Z)-2-phenylethenesulfonyl]piperazin-1-yl}pyridazine Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 3-(2-methylphenyl)-6-{4-[(Z)-2-phenylethenesulfonyl]piperazin-1-yl}pyridazine
3-(2-Methylphenyl)-6-{4-[(Z)-2-phenylethenesulfonyl]piperazin-1-yl}pyridazine: A Comprehensive Overview
The compound with CAS No. 1021257-78-2, known as 3-(2-methylphenyl)-6-{4-[(Z)-2-phenylethenesulfonyl]piperazin-1-yl}pyridazine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a pyridazine ring system, a piperazine moiety, and a (Z)-2-phenylethenesulfonyl group. The pyridazine core serves as a versatile scaffold for various functional groups, making it an attractive target for researchers exploring novel therapeutic agents and advanced materials.
Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of kinase inhibitors and G-protein coupled receptor (GPCR) modulators. The piperazine ring, a common structural motif in pharmaceuticals, contributes to the molecule's ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The (Z)-2-phenylethenesulfonyl group further enhances the compound's pharmacokinetic properties by improving its solubility and bioavailability.
One of the most intriguing aspects of this compound is its optical activity. The presence of chiral centers in the piperazine moiety allows for enantiomeric forms, which can exhibit distinct biological activities. Researchers have explored the stereochemical effects of these enantiomers on cellular signaling pathways, revealing promising results in anti-inflammatory and anti-cancer assays.
From a synthetic perspective, the construction of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the pyridazine ring via cyclization reactions, followed by the introduction of the piperazine and sulfonyl groups through coupling reactions. Recent advancements in asymmetric catalysis have enabled the selective synthesis of enantiopure forms, further expanding the compound's utility in drug development.
In terms of applications, this compound has shown potential as a building block for advanced materials such as organic semiconductors and stimuli-responsive polymers. Its electronic properties, derived from the conjugated pyridazine system, make it an ideal candidate for use in organic electronics. Furthermore, its ability to undergo post-synthetic modifications opens up new avenues for tailoring its properties for specific applications.
Looking ahead, ongoing research is focused on optimizing the compound's pharmacokinetic profile and exploring its efficacy in preclinical models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from the laboratory to clinical trials. Additionally, computational chemistry tools are being employed to predict its binding affinities to various biological targets, providing valuable insights into its mechanism of action.
In conclusion, 3-(2-methylphenyl)-6-{4-[(Z)-2-phenylethenesulfonyl]piperazin-1-yl}pyridazine represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with its promising biological and electronic properties, positions it as a key player in future advancements in medicine and materials science.
1021257-78-2 (3-(2-methylphenyl)-6-{4-[(Z)-2-phenylethenesulfonyl]piperazin-1-yl}pyridazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)